

# Oprozomib (OM-1700) in Multiple Myeloma: A Comparative Analysis

**Author:** BenchChem Technical Support Team. **Date:** April 2026

## Compound of Interest

Compound Name: OM-1700  
Cat. No.: B10821564

[Get Quote](#)

A comprehensive guide for researchers and drug development professionals on the validation of Oprozomib (**OM-1700**) in multiple myeloma, with a comparative analysis against other proteasome inhibitors.

Oprozomib (formerly known as ONX 0912) is an orally bioavailable, second-generation proteasome inhibitor that has been investigated for the treatment of hematologic malignancies, most notably multiple myeloma. As a tripeptide epoxyketone, it is structurally related to carfilzomib and demonstrates irreversible and selective inhibition of the chymotrypsin-like activity of the 20S proteasome. This targeted action disrupts the ubiquitin-proteasome system, a critical pathway for protein degradation that is often dysregulated in cancer cells, leading to the accumulation of pro-apoptotic proteins and eventual cell death. This guide provides a detailed comparison of Oprozomib with the established proteasome inhibitors, bortezomib and carfilzomib, supported by preclinical and clinical data.

## Performance Comparison: Oprozomib vs. Alternatives

The following tables summarize the efficacy and safety data for Oprozomib, Bortezomib, and Carfilzomib in the context of relapsed and/or refractory multiple myeloma. It is important to note

that the data for Oprozomib is from a Phase Ib/II study, while the data for Bortezomib and Carfilzomib is derived from various clinical trials, including head-to-head comparisons between the two.

## Table 1: Efficacy in Relapsed/Refractory Multiple Myeloma

| Drug                                                          | Trial                     | Treatment Arm                            | Overall Response Rate (ORR) | Reference |
|---------------------------------------------------------------|---------------------------|------------------------------------------|-----------------------------|-----------|
| Oprozomib                                                     | Phase Ib/II (NCT01416428) | Oprozomib + Dexamethasone (2/7 schedule) | 58.7%                       | [1]       |
| Oprozomib + Dexamethasone (in bortezomib-refractory patients) | 46.4%                     | [1]                                      |                             |           |
| Bortezomib                                                    | ENDEAVOR (Phase III)      | Bortezomib + Dexamethasone               | 63%                         | [2]       |
| Carfilzomib                                                   | ENDEAVOR (Phase III)      | Carfilzomib + Dexamethasone              | 77%                         | [2]       |

## Table 2: Key Safety and Tolerability Profiles

| Adverse Event<br>(Grade ≥3) | Oprozomib<br>(Phase Ib/II)                       | Bortezomib<br>(ENDEAVOR)                  | Carfilzomib<br>(ENDEAVOR)                                         | Reference |
|-----------------------------|--------------------------------------------------|-------------------------------------------|-------------------------------------------------------------------|-----------|
| Gastrointestinal<br>Events  | Most common<br>AEs were<br>gastrointestinal      | Diarrhea (8%)                             | Diarrhea (3%)                                                     | [1][2]    |
| Hematologic<br>Events       | Hematologic AEs<br>were among the<br>most common | Thrombocytopenia<br>(17%)                 | Anemia (16%),<br>Thrombocytopenia<br>(9%)                         | [2][3]    |
| Peripheral<br>Neuropathy    | Not a prominent<br>reported AE                   | 32% (Grade ≥2)                            | 6% (Grade ≥2)                                                     | [2][4]    |
| Cardiac Events              | Not highlighted<br>as a primary<br>concern       | Not specified as<br>a major<br>difference | Higher incidence<br>of cardiac events<br>noted in some<br>studies | [5]       |

## Experimental Protocols

### Preclinical Validation of Oprozomib in a Multiple Myeloma Xenograft Model

**Objective:** To evaluate the in vivo efficacy of Oprozomib in a human multiple myeloma xenograft mouse model.

**Model:** Human MM.1S tumor-bearing mice.

**Methodology:**

- **Cell Culture:** Human multiple myeloma cell line MM.1S is cultured in RPMI 1640 medium supplemented with 10% fetal bovine serum and antibiotics.
- **Tumor Implantation:** MM.1S cells are subcutaneously injected into immunodeficient mice (e.g., SCID or NOD/SCID).
- **Treatment:** Once tumors are established, mice are randomized into treatment and control groups. Oprozomib is administered orally at a dose of 30 mg/kg. A comparator arm might

include intravenously administered carfilzomib (5 mg/kg).

- Dosing Schedule: Treatment is administered for two consecutive days, repeated weekly for a duration of seven weeks.
- Efficacy Assessment: Tumor volume is measured regularly. At the end of the study, tumors are excised, and immunohistochemical analysis is performed to assess apoptosis and angiogenesis. Survival of the mice is also monitored.<sup>[6]</sup>

## Clinical Trial Protocol: Phase Ib/II Study of Oprozomib in Relapsed/Refractory Multiple Myeloma (NCT01416428)

Objective: To determine the maximum tolerated dose (MTD), safety, and efficacy of single-agent Oprozomib in patients with relapsed or refractory multiple myeloma.



Patient Population: Adult patients with relapsed or refractory multiple myeloma who have received at least one prior line of therapy.


Methodology:

- Study Design: A multicenter, open-label, dose-escalation Phase Ib/II study.
- Treatment Regimen: Oprozomib was administered orally in two different schedules:
  - 2/7 schedule: Once daily on days 1, 2, 8, and 9 of a 14-day cycle.
  - 5/14 schedule: Once daily on days 1 through 5 of a 14-day cycle.
- Dose Escalation: The starting dose was 150 mg/day, with subsequent dose escalations in 30-mg increments to determine the MTD.
- Efficacy and Safety Assessment: The primary objective of the Phase II portion was to determine the overall response rate (ORR). Secondary objectives included duration of response, clinical benefit rate, and progression-free survival. Safety was assessed by monitoring adverse events.<sup>[3]</sup>

## Signaling Pathway and Experimental Workflow

The primary mechanism of action of Oprozomib involves the inhibition of the 26S proteasome, a multi-catalytic protease complex responsible for the degradation of ubiquitinated proteins. In multiple myeloma cells, this inhibition leads to the accumulation of misfolded and regulatory proteins, triggering endoplasmic reticulum (ER) stress and the unfolded protein response (UPR). This ultimately culminates in the activation of apoptotic pathways.





[Click to download full resolution via product page](#)

#### Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: [info@benchchem.com](mailto:info@benchchem.com) or [Request Quote Online](#).

## References

- 1. Efficacy and safety results from a phase 1b/2, multicenter, open-label study of oprozomib and dexamethasone in patients with relapsed and/or refractory multiple myeloma - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 2. [onclive.com](https://onclive.com) [[onclive.com](https://onclive.com)]
- 3. [aacrjournals.org](https://aacrjournals.org) [[aacrjournals.org](https://aacrjournals.org)]
- 4. [onclive.com](https://onclive.com) [[onclive.com](https://onclive.com)]
- 5. Carfilzomib or bortezomib in combination with cyclophosphamide and dexamethasone followed by carfilzomib maintenance for patients with multiple myeloma after one prior therapy: results from a multicenter, phase II, randomized, controlled trial (MUKfive) - PMC [[pmc.ncbi.nlm.nih.gov](https://pmc.ncbi.nlm.nih.gov)]
- 6. [ashpublications.org](https://ashpublications.org) [[ashpublications.org](https://ashpublications.org)]
- To cite this document: BenchChem. [Oprozomib (OM-1700) in Multiple Myeloma: A Comparative Analysis]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b10821564/docs#oprozomib-om-1700-in-multiple-myeloma-a-comparative-analysis>]

---

### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

**Need Industrial/Bulk Grade?** [Request Custom Synthesis Quote](#)

# BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

## Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: [info@benchchem.com](mailto:info@benchchem.com)

[Contact our Ph.D. Support Team for a compatibility check](#)